Cas no 2227848-55-5 ((1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2227848-55-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5760808
• PubChem ID: 96762400
• Update Time: 2025-06-14

(1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-ol
• EN300-1764711
• 2227848-55-5
• (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol

• Inchi： 1S/C11H13N3O/c12-8-11(15)9-2-4-10(5-3-9)14-7-1-6-13-14/h1-7,11,15H,8,12H2/t11-/m1/s1
• InChI Key： LBVPOTWMKIUVQR-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol (CAS No. 2227848-55-5): Properties, Applications, and Research Insights

The compound (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol, identified by its CAS No. 2227848-55-5, is a chiral amino alcohol derivative featuring a 1H-pyrazol-1-yl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery. The chiral center at the 1-position and the presence of both amino and hydroxyl functional groups make it a versatile intermediate for asymmetric synthesis. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine development.

In the context of AI-driven drug discovery, CAS No. 2227848-55-5 exemplifies how computational chemistry tools (e.g., molecular docking and QSAR modeling) accelerate the identification of bioactive scaffolds. Researchers frequently search for "chiral auxiliaries for asymmetric synthesis" or "pyrazole derivatives in medicinal chemistry"—keyphrases aligning with this compound's utility. Its logP and hydrogen-bonding capacity, calculated via ADMET prediction algorithms, suggest favorable blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug development.

The 1H-pyrazol-1-yl moiety contributes to metabolic stability, a critical factor in small-molecule drug design. This aligns with trending searches like "how to improve drug half-life" and "heterocyclic compounds in oncology". Analytical techniques such as HPLC chiral separation and X-ray crystallography are essential for characterizing its enantiomeric purity, a recurring theme in FDA submission guidelines for chiral drugs. Notably, its crystalline form (patent-protected in WO2021158932) demonstrates improved solubility—a major focus area in formulation science.

From a green chemistry perspective, synthetic routes to (1S)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol employing biocatalysis or flow chemistry resonate with industry demands for sustainable manufacturing. This connects to popular queries such as "continuous processing in API synthesis" and "enzyme-mediated asymmetric reduction". Furthermore, its potential as a ligand for transition-metal catalysis (e.g., in C-C bond-forming reactions) positions it at the intersection of organocatalysis and pharmaceutical intermediates markets.

Ongoing investigations explore its role in allosteric modulator design, particularly for neurodegenerative diseases—a subject dominating PubMed and Google Scholar alerts. The compound's structural similarity to known dopamine receptor ligands (evidenced by pharmacophore mapping) makes it a candidate for Parkinson's disease research, correlating with high-volume searches like "new targets for alpha-synuclein aggregation".

In summary, CAS No. 2227848-55-5 represents a multifunctional chiral scaffold bridging medicinal chemistry, process optimization, and computational biology. Its alignment with trending research themes—from fragment-based drug discovery to green synthetic methodologies—ensures sustained relevance in both academic and industrial settings.